Cas no 468-36-0 (3beta-Methylamino-con-5-en)

• Product Name: 3beta-Methylamino-con-5-en
• CAS No: 468-36-0
• MF: C₂₃H₃₈N₂
• MW: 342.56122636795
• CID: 2041683
• Update Time: 2025-04-21

3beta-Methylamino-con-5-en Chemical and Physical Properties

Names and Identifiers

• 3beta-Methylamino-con-5-en
• 3beta-methylamino-con-5-ene
• Isoconessimin
• isoconessimine
• methyl-((3S,3aS,5aS,5bR,9S,11aR,13aR)-2,3,11a-trimethyl-2,3,3a,4,5,5a,5b,6,8,9,10,11,11a,11b,12,13-hexadecahydro-1H-2-aza-pentalenol[1,6a-a]phenanthren-9-yl)-amine
• methyl-(2,3,11a-trimethyl-2,3,3a,4,5,5a,5b,6,8,9,10,11,11a,11b,12,13-hexadecahydro-1H-2-aza-pentaleno[1,6a-a]phenanthren-9-yl)-amine
• N-Methylconanin-5-en-3β-amine
• Norconessine

• Inchi： 1S/C23H38N2/c1-15-19-7-8-21-18-6-5-16-13-17(24-3)9-11-22(16,2)20(18)10-12-23(19,21)14-25(15)4/h5,15,17-21,24H,6-14H2,1-4H3
• InChI Key： UBWOPONWVXRTKE-UHFFFAOYSA-N
• SMILES： CNC1CC2C(C3C(CC=2)C2C4(C(CC2)C(C)N(C)C4)CC3)(C)CC1

Computed Properties

• Exact Mass: 342.303
• Monoisotopic Mass: 342.303
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2
• XLogP3: 4.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Conanine-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Conanine-type alkaloids